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Compound of Interest

Compound Name: N-Boc-PEG5-alcohol

Cat. No.: B609480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling procedures, and a

representative experimental protocol for N-Boc-PEG5-alcohol. This information is intended to

ensure its safe and effective use in laboratory and drug development settings.

Chemical and Physical Properties
N-Boc-PEG5-alcohol is a heterobifunctional PEG linker commonly employed in

bioconjugation, drug delivery, and particularly in the synthesis of Proteolysis Targeting

Chimeras (PROTACs).[1] Its polyethylene glycol (PEG) chain enhances aqueous solubility,

while the Boc-protected amine and terminal hydroxyl groups offer versatile handles for

chemical modification.[2]
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Property Value Source

Chemical Name
tert-Butyl (14-hydroxy-3,6,9,12-

tetraoxatetradecyl)carbamate
[3]

CAS Number 1404111-67-6 [2][3]

Molecular Formula C15H31NO7 [2][3]

Molecular Weight 337.4 g/mol [2][3]

Appearance
Colorless to light yellow liquid

or solid/semi-solid

Purity ≥95% to 98% [2][3]

Solubility
Soluble in Dichloromethane

(DCM) and Methanol
[2]

Storage Temperature
-20°C to 2-8°C, sealed in a dry

environment
[2]

Safety Data and Handling
While specific toxicological data such as LD50 values for N-Boc-PEG5-alcohol are not readily

available, the hazard information provided by suppliers indicates that it should be handled with

care, following standard laboratory safety procedures. The safety profile is based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Identification
GHS Pictogram

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Source
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Precautionary Measures and Personal Protective
Equipment (PPE)
A systematic approach to handling N-Boc-PEG5-alcohol is crucial to minimize exposure and

ensure a safe laboratory environment.

Preparation

Handling

Storage

Spill & Disposal

Work in a well-ventilated area
(e.g., chemical fume hood)

Wear appropriate PPE:
- Safety glasses/goggles

- Chemical-resistant gloves (e.g., nitrile)
- Lab coat

Avoid contact with skin, eyes,
and clothing

Begin Work

Absorb spills with inert material
(e.g., sand, vermiculite)

In case of spill

Avoid breathing dust, fumes,
gas, mist, vapors, or spray

Do not eat, drink, or smoke
when using this product

Store in a tightly sealed container
in a cool, dry place (-20°C to 8°C)

After Use

Dispose of waste in accordance
with local regulations

Click to download full resolution via product page

Caption: Safe Handling Workflow for N-Boc-PEG5-alcohol.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures
Fire-Fighting: N-Boc-PEG5-alcohol is not considered a significant fire risk. In case of a fire,

use extinguishing media appropriate for the surrounding environment, such as dry chemical,

carbon dioxide, water spray, or alcohol-resistant foam. Firefighters should wear self-

contained breathing apparatus (SCBA) and full protective gear.

Accidental Release: For small spills, absorb with an inert material (e.g., sand, vermiculite)

and place in a suitable container for disposal. For large spills, dike the area to prevent

spreading and collect the material for disposal. Ensure adequate ventilation and wear

appropriate PPE during cleanup. Avoid allowing the substance to enter drains or waterways.

Application in PROTAC Synthesis: An Illustrative
Protocol
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N-Boc-PEG5-alcohol is a valuable linker for the synthesis of PROTACs, which are bifunctional

molecules that induce the degradation of target proteins. The following is a representative

protocol for the solid-phase synthesis of a PROTAC, adapted from established methodologies

for similar PEG linkers.[4] This protocol involves immobilizing a ligand for an E3 ligase (e.g.,

thalidomide for Cereblon) on a solid support, followed by coupling of the PEG linker and the

ligand for the protein of interest (POI).

Materials and Reagents
Rink Amide resin (or other suitable solid support)

E3 ligase ligand (e.g., a thalidomide derivative)

N-Boc-PEG5-alcohol

Protein of Interest (POI) ligand with a suitable functional group for coupling

Coupling reagents (e.g., HATU, HOBt)

Bases (e.g., DIPEA)

Solvents (e.g., DMF, DCM)

Deprotection reagent (e.g., TFA)

Cleavage cocktail (e.g., TFA/water/TIPS)

Experimental Workflow

Solid-Phase PROTAC Synthesis

1. Resin Preparation
- Swell Rink Amide resin in DMF.

- Couple E3 Ligase Ligand.

2. Linker Activation
- Activate hydroxyl group of

N-Boc-PEG5-alcohol (e.g., convert to a leaving group).

3. Linker Coupling
- Couple activated N-Boc-PEG5-linker

to the resin-bound E3 ligand.

4. Boc Deprotection
- Treat resin with TFA in DCM
to expose the terminal amine.

5. POI Ligand Coupling
- Couple the POI ligand to the
linker's terminal amine using

coupling reagents (HATU/DIPEA).

6. Cleavage & Purification
- Cleave the PROTAC from the resin

using a cleavage cocktail.
- Purify by HPLC.

Click to download full resolution via product page
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Caption: General Workflow for Solid-Phase PROTAC Synthesis.

Detailed Methodologies
Step 1: Immobilization of E3 Ligase Ligand

Swell the Rink Amide resin in N,N-Dimethylformamide (DMF).

Couple the E3 ligase ligand (e.g., a carboxylic acid derivative of thalidomide) to the resin

using standard peptide coupling reagents like HATU and DIPEA.

Wash the resin extensively with DMF, Dichloromethane (DCM), and Methanol (MeOH) and

dry under vacuum.

Step 2: Conversion of N-Boc-PEG5-alcohol to a Mesylate

Dissolve N-Boc-PEG5-alcohol in anhydrous DCM.

Cool the solution to 0°C.

Add triethylamine (TEA) or diisopropylethylamine (DIPEA).

Add methanesulfonyl chloride dropwise.

Stir the reaction at 0°C and then allow it to warm to room temperature.

Monitor the reaction by TLC.

Upon completion, quench the reaction, perform an aqueous work-up, and purify the resulting

N-Boc-PEG5-mesylate.

Step 3: Linker Coupling

Swell the E3 ligase-functionalized resin in a suitable solvent like DMF.

Add a solution of the N-Boc-PEG5-mesylate and a suitable base (e.g., DIPEA) in DMF to the

resin.

Shake the reaction mixture at room temperature for 24 hours.
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Wash the resin thoroughly with DMF, DCM, and MeOH, then dry under vacuum.

Step 4: Boc Deprotection

Treat the resin with a solution of 20-50% Trifluoroacetic acid (TFA) in DCM for 1-2 hours to

remove the Boc protecting group, which exposes the terminal amine of the PEG linker.

Wash the resin with DCM and then neutralize with a solution of 10% DIPEA in DCM.

Wash the resin again thoroughly with DCM.

Step 5: POI Ligand Coupling

Swell the resin in DMF.

Add the POI ligand (with a carboxylic acid moiety), along with coupling reagents such as

HATU and a base like DIPEA.

Shake the reaction mixture at room temperature until the reaction is complete (monitor by

LC-MS analysis of a test cleavage).

Wash the resin extensively with DMF, DCM, and MeOH.

Step 6: Cleavage and Purification

Dry the resin under vacuum.

Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)

for 2-3 hours.

Filter the resin and collect the filtrate.

Precipitate the crude PROTAC in cold diethyl ether.

Purify the final compound by reverse-phase High-Performance Liquid Chromatography

(HPLC).
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This guide provides a framework for the safe handling and use of N-Boc-PEG5-alcohol in a

research setting. Researchers should always consult the specific Safety Data Sheet provided

by their supplier and adapt protocols based on the specific requirements of their chemical

transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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